Cas no 2171796-38-4 (5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro5.5undecane
• CAS No: 2171796-38-4
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• CID: 5566321
• PubChem ID: 165595823
• Update Time: 2025-06-08

5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• EN300-1637967
• 2171796-38-4
• 5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro[5.5]undecane
• 5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro5.5undecane

• Inchi： 1S/C14H18FNO2/c15-12-5-2-1-4-11(12)13-14(18-9-7-16-13)6-3-8-17-10-14/h1-2,4-5,13,16H,3,6-10H2
• InChI Key： YLOCTLPUWFFIKO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2(COCCC2)OCCN1

Computed Properties

• Exact Mass: 251.13215698g/mol
• Monoisotopic Mass: 251.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro5.5undecane

Introduction to 5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro5.5undecane (CAS No. 2171796-38-4)

5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro5.5undecane, identified by its Chemical Abstracts Service (CAS) number 2171796-38-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic ether azine derivative exhibits a unique framework characterized by a spiro linkage between a nitrogen-containing heterocycle and an oxygenated aliphatic chain, combined with a fluorophenyl substituent. The presence of both fluorine and azine functionalities imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery and molecular recognition applications.

The molecular architecture of 5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro5.5undecane is noteworthy for its potential biological activity. The spirocyclic core, consisting of a nitrogen-containing azine ring fused with an eight-membered oxygenated spirocycle, provides a rigid scaffold that can influence the compound's binding affinity and selectivity towards biological targets. The 2-fluorophenyl group, a common pharmacophore in modern drug design, introduces fluorine atoms that can modulate metabolic stability and binding interactions through halogen bonding or electronic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of 5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro5.5undecane with greater accuracy. Studies suggest that the compound may exhibit favorable solubility characteristics due to the polar oxygen atoms in its structure, which could enhance oral bioavailability. Additionally, the spirocyclic core may contribute to reduced metabolic clearance by stabilizing reactive intermediates or inhibiting enzymatic degradation pathways.

In the realm of medicinal chemistry, the synthesis of analogs derived from 5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro5.5undecane has been explored to optimize its therapeutic potential. Researchers have modified various positions on the molecule to enhance binding affinity for specific biological targets. For instance, substitutions at the fluorophenyl ring have been investigated to fine-tune electronic properties, while alterations at the spirocyclic nitrogen or oxygen atoms have aimed to improve metabolic stability and reduce off-target effects.

The utility of 5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro5.5undecane extends beyond traditional small-molecule drug development. Its unique structural features make it an attractive scaffold for designing probes and inhibitors for biochemical assays. Researchers have utilized derivatives of this compound in high-throughput screening campaigns to identify novel modulators of enzyme activity and signaling pathways relevant to human health and disease.

Emerging research also highlights the potential of spirocyclic ethers as privileged structures in medicinal chemistry due to their ability to mimic natural product scaffolds while offering enhanced synthetic accessibility. The incorporation of nitrogen heterocycles into such frameworks has been shown to improve binding interactions with biological targets, particularly protein kinases and ion channels implicated in neurological disorders and cancer.

The synthesis of 5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro5.5undecane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity, while the presence of multiple functional groups necessitates careful consideration during purification steps. Advances in catalytic methods and asymmetric synthesis have facilitated more efficient routes to this compound, enabling larger-scale production for preclinical studies.

The growing interest in fluorinated compounds stems from their widespread use as bioisosteres in drug design due to their ability to enhance pharmacological properties such as lipophilicity, metabolic stability, and receptor binding affinity. The fluorophenyl moiety in 5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro5.5undecane exemplifies this trend, with fluorine atoms potentially contributing to improved pharmacokinetic profiles compared to non-fluorinated analogs.

Future directions in the study of CAS No. 2171796-38-4 may include exploring its role as a lead compound for treating neurological disorders or inflammatory conditions where modulation of protein-protein interactions is critical. Additionally, interdisciplinary approaches combining organic synthesis with biophysical techniques could provide deeper insights into how structural modifications influence biological activity.

In conclusion, 5-(2-fluorophenyl)-1,8-dioxa-4-azaspiro5.5undecane represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing novel therapeutics targeting diverse diseases mechanisms while offering advantages such as enhanced metabolic stability and improved solubility characteristics that are increasingly valued in modern drug development pipelines.